Cas no 15128-97-9 (1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-
• CAS No: 15128-97-9
• MF: C₁₂H₁₀ClN₅O
• MW: 275.693700313568
• CID: 230869
• PubChem ID: 269855
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]pyrimidin-3(2H)-one,8-amino-7-chloro-2-(phenylmethyl)-
• 8-amino-2-benzyl-7-chloro-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
• NSC111539
• 15128-97-9
• DTXSID60296780
• NSC 111539
• NSC-111539

• Inchi： 1S/C12H10ClN5O/c13-10-9(14)11-16-18(12(19)17(11)7-15-10)6-8-4-2-1-3-5-8/h1-5,7H,6,14H2
• InChI Key： MBWHKSDZVVVINX-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NN(C(N2C=N1)=O)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 275.0576
• Monoisotopic Mass: 275.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 380.1°Cat760mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.755
• PSA: 74.29